Cas no 924865-92-9 (3-(6,8-dichloro-2H-chromen-3-yl)prop-2-enoic acid)

3-(6,8-Dichloro-2H-chromen-3-yl)prop-2-enoic acid is a chlorinated coumarin derivative featuring a conjugated propenoic acid moiety. This compound is of interest in synthetic and medicinal chemistry due to its structural framework, which combines a chromene core with electrophilic and π-conjugated functionalities. The dichloro substitution at the 6- and 8-positions enhances its reactivity and potential for further functionalization, making it a versatile intermediate for heterocyclic synthesis. Its α,β-unsaturated carboxylic acid group allows for selective modifications, including nucleophilic additions or polymerizations. The compound's rigid aromatic system and electron-withdrawing substituents may also contribute to its utility in materials science or as a pharmacophore in bioactive molecule design.
3-(6,8-dichloro-2H-chromen-3-yl)prop-2-enoic acid structure
924865-92-9 structure
Product Name:3-(6,8-dichloro-2H-chromen-3-yl)prop-2-enoic acid
CAS No:924865-92-9
MF:C12H8Cl2O3
MW:271.096121788025
MDL:MFCD08444863
CID:5229459
Update Time:2025-11-06

3-(6,8-dichloro-2H-chromen-3-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • CID 53405784
    • 2-Propenoic acid, 3-(6,8-dichloro-2H-1-benzopyran-3-yl)-
    • 3-(6,8-dichloro-2H-chromen-3-yl)prop-2-enoic acid
    • MDL: MFCD08444863
    • Inchi: 1S/C12H8Cl2O3/c13-9-4-8-3-7(1-2-11(15)16)6-17-12(8)10(14)5-9/h1-5H,6H2,(H,15,16)
    • InChI Key: LMVJHVMFFCDFAT-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C=CC1=CC2=CC(Cl)=CC(Cl)=C2OC1

Experimental Properties

  • Density: 1.567±0.06 g/cm3(Predicted)
  • Boiling Point: 482.1±45.0 °C(Predicted)
  • pka: 4.54±0.10(Predicted)

3-(6,8-dichloro-2H-chromen-3-yl)prop-2-enoic acid Pricemore >>

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Additional information on 3-(6,8-dichloro-2H-chromen-3-yl)prop-2-enoic acid

Introduction to 3-(6,8-Dichloro-2H-Chromen-3-yl)prop-2-enoic Acid (CAS No. 924865-92-9)

3-(6,8-Dichloro-2H-Chromen-3-yl)prop-2-enoic acid (CAS No. 924865-92-9) is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromene derivatives and is characterized by its distinct structural features, including a chromene ring and a propenoic acid moiety. The presence of dichloro substituents at positions 6 and 8 of the chromene ring imparts specific chemical and biological properties to this molecule, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 3-(6,8-dichloro-2H-chromen-3-yl)prop-2-enoic acid has been extensively studied to understand its potential biological activities. Recent research has highlighted its anti-inflammatory, antioxidant, and anticancer properties, which have been attributed to its ability to modulate key signaling pathways involved in these processes. For instance, studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation in various cellular models.

In addition to its anti-inflammatory effects, 3-(6,8-dichloro-2H-chromen-3-yl)prop-2-enoic acid has demonstrated potent antioxidant activity. This is particularly important in the context of oxidative stress-related diseases, where excessive production of reactive oxygen species (ROS) can lead to cellular damage and dysfunction. The compound's ability to scavenge ROS and upregulate antioxidant enzymes such as superoxide dismutase (SOD) and glutathione peroxidase (GPx) makes it a promising candidate for therapeutic interventions in conditions such as neurodegenerative diseases and cardiovascular disorders.

The anticancer potential of 3-(6,8-dichloro-2H-chromen-3-yl)prop-2-enoic acid has also been explored in several preclinical studies. Research has shown that this compound can induce apoptosis in cancer cells by activating caspase-dependent pathways and downregulating anti-apoptotic proteins such as Bcl-2. Furthermore, it has been found to inhibit cell proliferation and migration by targeting key signaling molecules involved in cancer progression, such as PI3K/Akt and MAPK/ERK pathways.

The pharmacokinetic properties of 3-(6,8-dichloro-2H-chromen-3-yl)prop-2-enoic acid have also been investigated to assess its suitability for therapeutic use. Studies have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for its effective delivery to target tissues. Additionally, its low toxicity profile in preclinical models suggests that it may be safe for further clinical evaluation.

In the context of drug development, 3-(6,8-dichloro-2H-chromen-3-yl)prop-2-enoic acid has shown promise as a lead compound for the design of novel therapeutic agents. Ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Computational methods such as molecular docking and molecular dynamics simulations are being employed to identify key interactions between the compound and its target proteins, which can guide rational drug design efforts.

The potential applications of 3-(6,8-dichloro-2H-chromen-3-yl)prop-2-enonic acid extend beyond traditional medicinal uses. Its unique chemical properties make it a valuable tool for chemical biology studies aimed at elucidating the mechanisms underlying various biological processes. For example, it can be used as a probe to investigate the role of specific signaling pathways in disease pathogenesis or as a scaffold for the development of new bioactive molecules with diverse biological activities.

In conclusion, 3-(6,8-dichloro-2H-chromen-3-yll)prop-enonic acid (CAS No. 924865-92-9) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its anti-inflammatory, antioxidant, and anticancer properties make it an attractive candidate for further investigation and development into novel therapeutic agents. As research in this area continues to advance, it is likely that new insights into the biological activities of this compound will emerge, paving the way for innovative treatments for various diseases.

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